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Compound of Interest

Compound Name: Mangafodipir

Cat. No.: B1146097 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide to the safe and compliant

disposal of mangafodipir, a contrast agent previously used for magnetic resonance imaging

(MRI). While mangafodipir trisodium is not classified as a hazardous substance, adherence to

proper disposal protocols is essential to ensure a safe laboratory environment and minimize

environmental impact.[1]

Disposal Procedures for Mangafodipir
Unused portions of mangafodipir must be discarded.[2][3] As of 2003, the product did not

meet the United States Environmental Protection Agency (EPA) definition of a hazardous

waste.[4] However, because it contains manganese, which is listed as a toxic substance, it is

prudent to follow disposal procedures for non-hazardous chemical waste rather than disposing

of it in standard trash or down the drain.[5]

Step-by-Step Disposal Protocol:

Consult Local Regulations: Before proceeding, always consult your institution's specific

waste management guidelines and local regulations. Waste disposal requirements can vary

by location.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses and

gloves, when handling mangafodipir.
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Segregate Waste: Do not mix mangafodipir with other chemical waste unless explicitly

permitted by your institution's waste management protocols.

Aqueous Solutions: For mangafodipir in its aqueous solution form, as it was supplied for

clinical use, it should be collected in a designated, clearly labeled waste container for non-

hazardous chemical waste.

Solid Form: If you are working with mangafodipir in a solid form, it should also be collected

in a designated container for non-hazardous solid chemical waste.

Labeling: Ensure the waste container is clearly labeled with the contents, including the name

"Mangafodipir" and the approximate quantity.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the chemical waste.

Quantitative Data Summary
While specific quantitative limits for the disposal of mangafodipir are not extensively detailed

in available safety data sheets, the following information is relevant for handling and safety.

Parameter Value Reference

Molecular Formula C22H27MnN4Na3O14P2

Molecular Weight 757.32 g/mol

Acute Toxicity (Intravenous,

Mice)

Minimum lethal dose >2000

µmol/kg

Acute Toxicity (Intravenous,

Rats & Mice)

Minimum lethal dose > 2000

mg/kg

Experimental Protocols Cited
The provided information does not contain detailed experimental protocols for disposal. The

recommended disposal procedure is based on standard laboratory safety practices for non-

hazardous chemical waste.
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Mangafodipir Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of mangafodipir.
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Figure 1. Logical workflow for the proper disposal of mangafodipir.

In the absence of specific take-back programs for this discontinued product, following these

guidelines for non-hazardous chemical waste ensures a safe and compliant disposal process.

Always prioritize the guidance provided by your institution's safety and environmental

management personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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